Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

erythrocentaurin solubility issues DMSO
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Compound Focus: Erythrocentaurin

CAS No.: 50276-98-7

Cat. No.: S527400

Erythrocentaurin Overview and Handling

The table below summarizes the basic information available for Erythrocentaurin.

Property Description
Chemical Name Erythrocentaurin [1]
CAS Number 50276-98-7 [1]
Molecular C10HsOs [1]
Formula

Molecular Weight 176.17 g/mol [1]

Reported Antibacterial activity; concentration-dependent a-amylase inhibition (ICso 1.67 +
Activities 0.28 mg/mL) [1]
Source Metabolite of Gentiopicroside (GPS) formed by intestinal flora or enzymatic

hydrolysis [2]
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Suggested General Preparation Protocol

For a research compound like erythrocentaurin with unknown specific solubility, a standard approach

involves preparing a concentrated stock solution in DMSO for subsequent dilution in aqueous buffers.

1. Calculate mass needed for
target concentration (e.g., 100 mM)

:

(2. Weigh compound accuratel;)

3. Add dry DMSO to vial
(Hygroscopic! Use anhydrous)

4. Vortex and sonicate
until solution is clear

5. Check for precipitation
or cloudiness after 1 hour

If Undissolved

Troubleshoot:

Stock Solution Ready - Sonication & gentle warming

- Dilute for new concentration
- Check solvent purity
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Frequently Asked Questions & Troubleshooting

¢ Q1: What is the maximum recommended concentration for DMSO stock solutions?

o A: Acommon starting point is 10-100 mM. Always use the lowest concentration that allows for
your experimental dosing. The final DMSO concentration in cell culture assays should typically
be kept below 0.1-1.0% to avoid cytotoxicity.

¢ Q2: My erythrocentaurin solution precipitates upon dilution into aqueous buffer. How can I

resolve this?

o A: This is a common issue. Potential solutions include:
= Gradual Dilution: Perform a step-wise dilution. First, mix the DMSO stock with a small
volume of a miscible solvent like ethanol or PEG 300, then dilute this mixture into your
aqueous buffer.
= Sonication: Briefly sonicate the solution immediately after dilution.
= Solubilizing Agents: Incorporate low concentrations of solubilizing agents like
cyclodextrins or surfactants (e.g., 0.01% Tween-80) in your aqueous buffer [3].

¢ Q3: How should I store erythrocentaurin and its DMSO stock solutions?

o A:
= Powder: Store at -20°C for long-term stability [1].
= DMSO Stock Solutions: Aliquot into small, single-use vials to avoid freeze-thaw cycles.
Store at -80°C for maximum stability. For short-term use (a few weeks), storage at -20°C
may be acceptable.

¢ Q4: The compound seems unstable in solution. What can I do?

o A: Erythrocentaurin is a known metabolite and may have limited stability in solution [2].
= Fresh Preparation: Prepare fresh DMSO stock solutions immediately before each
experiment.
= Stability Testing: Monitor the stability of your stock solution over time using analytical
methods like HPLC.
= |nert Atmosphere: For compounds sensitive to oxidation, consider preparing solutions
under an inert gas like nitrogen or argon.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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